Cas no 1101878-86-7 (4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole)

• Product Name: 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole
• CAS No: 1101878-86-7
• MF: C₂₀H₂₁FN₄O₃S₃
• MW: 480.599143743515
• CID: 5470603
• Update Time: 2025-10-16

4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone
• 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C20H21FN4O3S3/c21-14-4-1-6-16-18(14)22-20(30-16)24-11-9-23(10-12-24)19(26)15-5-2-8-25(15)31(27,28)17-7-3-13-29-17/h1,3-4,6-7,13,15H,2,5,8-12H2
• InChI Key： JRCAOIXZXGOWOZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(F)C=CC=C3S2)CC1)(C1CCCN1S(C1SC=CC=1)(=O)=O)=O

Additional information on 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole

4-Fluoro-2-{4-[1-(Thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole (CAS No. 1101878-86-7): A Comprehensive Overview

4-Fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole (CAS No. 1101878-86-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzothiazole and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole is characterized by a benzothiazole core, a fluorine substituent, and a piperazine ring functionalized with a thiophene-sulfonyl-pyrrolidine moiety. The presence of these diverse functional groups imparts the compound with a range of chemical and biological properties, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole as an inhibitor of specific protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and immune responses. By targeting these interactions, the compound may offer new therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole exhibits potent inhibitory activity against the interaction between the SH3 domain of Src kinase and its binding partners. This finding suggests that the compound could be developed into a novel class of SH3 domain inhibitors, which could have significant implications for the treatment of cancers driven by aberrant Src signaling.

Beyond its potential as a PPI inhibitor, 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole has also shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The compound's ability to modulate inflammatory pathways makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In addition to its pharmacological properties, the synthesis of 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole has been optimized to improve yield and reduce production costs. A multi-step synthetic route involving key reactions such as Suzuki coupling and amidation has been developed. This optimized synthesis pathway not only enhances the efficiency of the process but also ensures the purity and quality of the final product.

The safety profile of 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-yl}-1,3-benzothiazole has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 4-fluoro-2-{4-[1-(thiophene-2-sulfonyl)pyrrolidine-2-carbonyl]piperazin-1-y l}-1 , 3 -benz othia z ole (CAS No. 1 0 878 -86 -7 ) represents a promising lead compound in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.